Cas no 16919-14-5 (Niobate(1-),hexafluoro-, potassium (1:1), (OC-6-11)-)

• Product Name: Niobate(1-),hexafluoro-, potassium (1:1), (OC-6-11)-
• CAS No: 16919-14-5
• MF: F₆KNb
• MW: 245.995101928711
• MDL: MFCD00077583
• CID: 234868
• PubChem ID: 21087604
• Update Time: 2025-06-08

Niobate(1-),hexafluoro-, potassium (1:1), (OC-6-11)- Chemical and Physical Properties

Names and Identifiers

• Niobate(1-),hexafluoro-, potassium (1:1), (OC-6-11)-
• Potassium hexafluoroniobate
• potassium,hexafluoroniobium(1-)
• EINECS 240-967-8
• Kaliumniobhexafluorid
• PC6287
• Potassium hexafluoroniobate(1-)
• potassium ion hexafluoroniobiumuide
• potassium niobium hexafluoride
• potassium hexafluoroniobium(1-)
• A811060
• NS00084887
• cyclohexyl-phenyl-methanol
• FT-0763936
• MFCD00077583
• potassium hexakis(fluoranyl)niobium(1-)
• Niobate(1-), hexafluoro-, potassium (1:1), (OC-6-11)-
• 16919-14-5
• potassium;hexafluoroniobium(1-)
• potassium hexafluoroniobate(V)
• Potassium;pentafluoroniobium;fluoride
• Potassiumhexafluoroniobate99%
• Potassium hexafluoroniobate 99%

• MDL： MFCD00077583
• Inchi： 1S/6FH.K.Nb/h6*1H;;/q;;;;;;+1;+5/p-6
• InChI Key： DQFPJJZQEOYRHO-UHFFFAOYSA-H
• SMILES： [Nb-](F)(F)(F)(F)(F)F.[K+]

Computed Properties

• Exact Mass: 245.86100
• Monoisotopic Mass: 245.86050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.52120

Niobate(1-),hexafluoro-, potassium (1:1), (OC-6-11)- Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 1759
• Hazard Category Code： 34-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal salts Alkali metal fluorides

Additional information on Niobate(1-),hexafluoro-, potassium (1:1), (OC-6-11)-

Introduction to Niobate(1-),hexafluoro-, potassium (1:1), (OC-6-11)

The compound with the CAS number 16919-14-5 is known as Niobate(1-),hexafluoro-, potassium (1:1), (OC-6-11). This chemical entity has garnered significant attention in the field of inorganic chemistry and materials science due to its unique structural and functional properties. The compound features a niobate core coordinated with hexafluoride ions, further stabilized by potassium counterions, and organic ligands denoted by the notation (OC-6-11). This introduction aims to provide a comprehensive overview of its chemical structure, synthesis methods, applications, and recent advancements in research.

In terms of chemical structure, Niobate(1-),hexafluoro-, potassium (1:1), (OC-6-11) exhibits a complex coordination environment. The niobate center is typically found in the +5 oxidation state, forming octahedral complexes with fluorine atoms. The hexafluoride ligands contribute to the stability of the compound by providing strong π-backbonding interactions. The presence of potassium ions acts as a counterbalance to the negative charge, ensuring charge neutrality. The organic ligands (OC-6-11) are likely long-chain alkyl or aryl groups that further modulate the electronic and steric properties of the compound.

The synthesis of Niobate(1-),hexafluoro-, potassium (1:1), (OC-6-11) involves a series of carefully controlled chemical reactions. Typically, it begins with the reaction of niobium-containing precursors with strong fluorinating agents to form niobium hexafluoride complexes. These intermediates are then treated with potassium sources to introduce the counterions. Finally, the organic ligands are introduced through coordination reactions, often under inert conditions to prevent unwanted side reactions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research applications.

One of the most notable applications of Niobate(1-),hexafluoro-, potassium (1:1), (OC-6-11) is in the field of catalysis. Its unique coordination environment makes it an effective catalyst for various organic transformations. For instance, it has been shown to facilitate cross-coupling reactions, which are crucial in pharmaceutical and fine chemical synthesis. The compound's ability to stabilize reactive intermediates while maintaining high selectivity has made it a valuable tool in synthetic chemistry. Additionally, its stability under harsh reaction conditions has opened up possibilities for industrial applications.

Another area where Niobate(1-),hexafluoro-, potassium (1:1), (OC-6-11) has shown promise is in materials science. The compound's ability to form stable complexes with organic ligands allows for tuning its electronic properties, making it suitable for use in optoelectronic devices. Researchers have explored its potential as a light-emitting material and a component in photovoltaic cells. The hexafluoride ligands contribute to its thermal stability, which is essential for high-performance materials used in demanding environments.

Recent studies have also highlighted the role of Niobate(1-),hexafluoro-, potassium (1:1), (OC-6-11) in bioinorganic chemistry. Its unique coordination chemistry has been exploited to develop novel contrast agents for magnetic resonance imaging (MRI). These agents leverage the paramagnetic properties of niobium ions to enhance image contrast, providing better diagnostic capabilities. Furthermore, the compound's stability and biocompatibility make it a promising candidate for drug delivery systems.

The future prospects of research on Niobate(1-),hexafluoro-, potassium (1:1), (OC-6-11) are vast and exciting. Ongoing studies aim to further optimize its synthetic routes to improve yield and reduce costs. Additionally, researchers are exploring new applications in areas such as energy storage and environmental remediation. The compound's ability to participate in redox reactions makes it a potential candidate for use in rechargeable batteries and electrocatalysts.

In conclusion, Niobate(1-),hexafluoro-, potassium (1:1), (OC-6-11) is a versatile and fascinating chemical entity with a wide range of potential applications. Its unique structural and functional properties make it invaluable in fields ranging from catalysis to materials science and bioinorganic chemistry. As research continues to uncover new aspects of this compound, its importance is likely to grow even further.